3,4,5-Triiodobenzaldehyde
Overview
Description
3,4,5-Triiodobenzaldehyde is an organic compound with the molecular formula C7H3I3O . It is used for laboratory research purposes .
Molecular Structure Analysis
The molecular structure of 3,4,5-Triiodobenzaldehyde consists of a benzene ring with three iodine atoms and one aldehyde group attached. The InChI code for this compound is 1S/C7H3I3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H .Physical And Chemical Properties Analysis
3,4,5-Triiodobenzaldehyde is a solid or liquid at room temperature . It has a molecular weight of 483.81 . The compound should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Chemical Synthesis and Organic Material Characterization
- Chemical Synthesis : 3,4,5-Trimethoxytoluene, closely related to 3,4,5-Triiodobenzaldehyde, can be oxidized to 3,4,5-Trimethoxybenzaldehyde, a key intermediate in medicine production. This process achieves a high yield under specific conditions (Kitajima et al., 1988).
- Organic Material Growth for Optical Applications : The growth of 3,4,5-Trimethoxybenzaldehyde crystals using methanol as a solvent for optical applications has been explored, highlighting its potential in material sciences (Jebin et al., 2019).
Bioactive Compounds and Catalysis
- Bioactive Compounds Synthesis : A Schiff base compound synthesized from 2-hydroxybenzaldehyde and 3,5-diamino-1,2,4-triazole, related to 3,4,5-Triiodobenzaldehyde, was investigated for its biological properties, including antioxidant and antimicrobial activities (Sumrra et al., 2018).
- Catalysis in Redox Reactions : The electrocatalytic activity of 3,4-Dihydroxybenzaldehyde films towards NADH oxidation has been studied, which is relevant for biochemical applications (Pariente et al., 1994).
Environmental Impact Studies
- Light-Induced Heterogeneous Ozone Processing : The effect of solar irradiation on the heterogeneous ozonation of adsorbed 3,4,5-Trimethoxybenzaldehyde on solid surfaces was investigated, revealing significant implications for atmospheric chemistry (Net et al., 2010).
Safety and Hazards
3,4,5-Triiodobenzaldehyde is classified as a dangerous substance. It can cause severe skin burns and eye damage . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3,4,5-triiodobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3I3O/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMOZUVUNDIAPAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1I)I)I)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3I3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80855636 |
Source
|
| Record name | 3,4,5-Triiodobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80855636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
483.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Triiodobenzaldehyde | |
CAS RN |
1083181-39-8 |
Source
|
| Record name | 3,4,5-Triiodobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80855636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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